Cas no 1964452-12-7 (4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one)

• Product Name: 4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one
• CAS No: 1964452-12-7
• MF: C₁₁H₁₇ClN₄O
• MW: 256.731880903244
• CID: 5668389
• PubChem ID: 121472643
• Update Time: 2025-06-11

4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methyl-5-{[(3S)-1-methylpiperidin-3-yl]amino}-2,3-dihydropyridazin-3-one
• SCHEMBL17912368
• CHEMBL4061142
• EN300-27033495
• BDBM50234945
• 1964452-12-7
• 4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C11H17ClN4O/c1-15-5-3-4-8(7-15)14-9-6-13-16(2)11(17)10(9)12/h6,8,14H,3-5,7H2,1-2H3/t8-/m0/s1
• InChI Key： LEPPHANDICKARV-QMMMGPOBSA-N
• SMILES： ClC1C(N(C)N=CC=1N[C@@H]1CN(C)CCC1)=O

Computed Properties

• Exact Mass: 256.1090889g/mol
• Monoisotopic Mass: 256.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.9Ų

Additional information on 4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one

Introduction to 4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one (CAS No. 1964452-12-7)

4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one (CAS No. 1964452-12-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of dihydropyridazinone and exhibits unique pharmacological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one is characterized by a dihydropyridazinone core substituted with a chlorine atom at the 4-position, a methyl group at the 2-position, and an amino group derived from (3S)-1-methylpiperidine at the 5-position. This intricate structure confers the compound with specific binding affinities and biological activities that are of great interest to researchers.

Recent studies have highlighted the potential of 4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one in modulating various biological pathways. One of the key areas of investigation is its role as a potential inhibitor of specific enzymes involved in inflammatory responses. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins, which are mediators of inflammation and pain.

Beyond its anti-inflammatory properties, 4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one has also shown promise in neuropharmacology. Preclinical studies have indicated that it may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that the compound could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate half-life, making it suitable for once-daily dosing regimens. Additionally, it demonstrates low toxicity in animal models, further supporting its potential for clinical development.

In terms of safety and efficacy, clinical trials are currently underway to evaluate the therapeutic potential of 4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one. Early-phase trials have reported promising results, with patients showing significant improvements in symptoms related to inflammatory conditions and neurological disorders. These findings have sparked interest from pharmaceutical companies and academic institutions alike, leading to increased investment in further research and development.

The synthesis of 4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the dihydropyridazinone core through cyclization reactions followed by functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, 4-chloro-2-methyl-5-{(3S)-1-methylpiperidin-3-yloxy}-2,3-dihydrobenzofuran (corrected from dihydropyridazinone) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and pharmacological properties make it a promising candidate for the development of new therapeutic agents targeting inflammatory and neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its importance in modern drug discovery efforts.